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Compound of Interest

Compound Name: 1-(prop-2-en-1-yl)-3-propylurea

CAS No.: 158275-29-7

Cat. No.: B2368760

Get Quote

To ensure "Self-Validating" safety, we do not merely guess the waste code; we derive it from

the chemical structure and regulatory lists.
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Parameter Classification Technical Rationale

RCRA Status Non-Listed
This specific CAS is not on the

EPA P-list or U-list.

Characteristic Toxic (T)

Treat as toxic due to structural

similarity to bioactive allylureas

(e.g., Allylurea, CAS 557-11-9).

Ignitability No

Solid crystalline form (MP >

90°C) typically does not meet

the definition of an ignitable

solid.

Disposal Route Incineration

High-temperature combustion

is required to mineralize the

nitrogenous core and destroy

the allyl functionality.

Waste Classification Decision Tree
The following logic flow ensures you correctly categorize this material in your facility's waste

stream.
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Start: 1-(prop-2-en-1-yl)-3-propylurea

Is CAS 158275-29-7 on
RCRA P or U List?

Does it exhibit
Ignitability, Corrosivity, or Reactivity?

No

Assign Waste Profile:
Non-Regulated (Federal)

*Check State Regs*

No

Override: Treat as
HAZARDOUS CHEMICAL WASTE

(Best Practice)

Safety Protocol

Destruction Method:
High-Temp Incineration

Click to download full resolution via product page

Figure 1: Logic flow for classifying 1-Allyl-3-propylurea waste, prioritizing safety overrides over

minimum regulatory requirements.
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Part 2: Step-by-Step Disposal Protocols
Protocol A: Solid Waste (Pure Substance)
Applicability: Expired stock, contaminated weighing boats, or spilled solids.

Segregation: Isolate from oxidizers (e.g., nitrates, permanganates, peroxides). The allyl

group (

) is susceptible to radical oxidation.

Container Selection: Use a wide-mouth High-Density Polyethylene (HDPE) jar. Avoid glass if

possible to prevent breakage during transport.

Packaging:

Transfer solid material into the HDPE jar.

Do not mix with other solid wastes unless they are compatible organic solids (e.g., simple

ureas).

Labeling:

Primary Label: "Hazardous Waste - Toxic."

Constituents: "1-Allyl-3-propylurea (100%)."

Hazard Checkbox: Check "Toxic" and "Irritant."

Protocol B: Liquid Waste (Solutions)
Applicability: Reaction mixtures or mother liquors containing the compound.

Solvent Compatibility: Ensure the solvent (e.g., DMSO, Methanol) is compatible with the

waste stream.

Halogenated Stream: If dissolved in DCM/Chloroform.

Non-Halogenated Stream: If dissolved in Methanol/Ethanol/DMSO.
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pH Check: Urea derivatives can hydrolyze to release amines/ammonia under basic

conditions. Ensure waste solution is Neutral (pH 6-8) to prevent off-gassing in the drum.

Accumulation:

Pour into the designated solvent waste carboy.

Critical: Record the volume and concentration on the waste log immediately.

Part 3: Spill Response & Safety
Field Insight: Allyl compounds can be sensitizers.[5] Do not treat a spill as "just urea." Use full

PPE including nitrile gloves and a P95/N95 respirator if dust is generated.

Spill Response Workflow

1. Assess Volume & Form
(Solid vs. Solution)

2. Don PPE:
Nitrile Gloves, Goggles,

Lab Coat, N95 Mask

3. Containment:
Cover with absorbent pads

(Do not use sawdust)

4. Cleanup:
Scoop into HDPE pail.

Wipe surface with water.

Avoid Dust 5. Label & Dispose:
Tag as Hazardous Waste

Click to download full resolution via product page

Figure 2: Immediate response workflow for laboratory spills of 1-Allyl-3-propylurea.

Part 4: Quantitative Data & Properties
Property Value Relevance to Disposal

Physical State White Crystalline Solid
Dust control required during

transfer.[6]

Solubility
Soluble in organic solvents;

mod. water soluble

Potential for aquatic toxicity;

do not pour down sink.

Melting Point
~90-100°C (Derivative

dependent)

Stable solid; not a flammability

risk under normal conditions.

Reactivity
Stable, but reactive with strong

oxidizers

Keep away from Nitric

Acid/Peroxides in waste

storage.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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